Cas no 2770554-91-9 (Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate)

• Product Name: Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate
• CAS No: 2770554-91-9
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6583949
• PubChem ID: 165992566
• Update Time: 2025-05-25

Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770554-91-9
• EN300-37398263
• benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate
• Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate

• Inchi： 1S/C16H19NO3/c1-3-16(4-2)13-19-11-10-17(16)15(18)20-12-14-8-6-5-7-9-14/h1,5-9H,4,10-13H2,2H3
• InChI Key： CESQUXPCCFERGS-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)C(C#C)(CC)C1

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate

Comprehensive Overview of Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate (CAS No. 2770554-91-9)

Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate (CAS No. 2770554-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the morpholine derivative family, characterized by the presence of a morpholine ring, an ethynyl group, and a benzyl carboxylate moiety. Its molecular formula and weight, along with its precise stereochemistry, make it a subject of interest for drug discovery and material science applications.

In recent years, researchers have focused on morpholine derivatives due to their versatile biological activities, including potential applications in central nervous system (CNS) therapeutics and enzyme inhibition. The incorporation of an ethynyl group in Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate enhances its reactivity, making it a valuable intermediate in click chemistry and bioconjugation processes. These properties align with the growing demand for highly functionalized building blocks in medicinal chemistry.

The synthesis of Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate typically involves multi-step organic reactions, including N-alkylation, carboxylation, and alkyne introduction. Its CAS No. 2770554-91-9 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's stability under ambient conditions and solubility in common organic solvents further enhance its practicality in laboratory settings.

From an industrial perspective, Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption. This aligns with global trends emphasizing environmentally friendly chemical processes and atom economy.

In the pharmaceutical sector, the compound's potential as a bioactive scaffold is under investigation. Its morpholine core is known to improve pharmacokinetic properties, such as blood-brain barrier permeability, which is critical for neuroactive drug development. Additionally, the ethynyl group offers a handle for further structural modifications via Sonogashira coupling or cycloaddition reactions, expanding its utility in drug candidate optimization.

Analytical characterization of Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate relies on advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a key consideration for quality control in research and manufacturing. The compound's spectral data and chromatographic profiles are often shared in open-access databases to support collaborative studies.

Emerging applications of Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate include its use in material science, particularly in the design of functional polymers and smart coatings. Its ability to participate in polymerization reactions while imparting specific steric and electronic effects makes it a candidate for advanced material development. This intersects with the rising interest in tailored molecular architectures for nanotechnology.

Safety and handling protocols for Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its material safety data sheet (MSDS) provides detailed guidance for storage and disposal, reflecting industry best practices.

In summary, Benzyl 3-ethyl-3-ethynylmorpholine-4-carboxylate (CAS No. 2770554-91-9) represents a multifaceted compound with broad relevance in drug discovery, organic synthesis, and material innovation. Its structural complexity and functional diversity position it as a valuable asset in contemporary scientific research, addressing key challenges in molecular design and process chemistry.